Cas no 3625-57-8 (Nile Blue A sulfate)

• Product Name: Nile Blue A sulfate
• CAS No: 3625-57-8
• MF: C₄₀H₄₀N₆O₆S
• MW: 732.847208023071
• MDL: MFCD00064529
• CID: 84819
• PubChem ID: 24897446
• Update Time: 2025-06-11

Nile Blue A sulfate Chemical and Physical Properties

Names and Identifiers

• Nile blue
• Nile Blue A
• C.I. 51180
• [9-(diethylamino)benzo[a]phenoxazin-5-ylidene]azanium,sulfate
• Nile Blue Hydrogensulfate
• 5-amino-9-(diethylamino)-benzo(a)phenoxazin-7-iusulfate(2:1)
• 9-(diethylamino)-5-imino-5h-
• Basic Blue 12,Nile blue sulfate
• Basic Blue-?12
• CI 51180
• EINECS 222-832-5
• Nile Blue A sulfate
• Nile Blue A, certified, pure
• Nile Blue A, pure, certified
• Nile Blue A,certified
• Nile blue, sulfate
• Basic Blue 12
• Benzo[.alpha.] phenoxazin-7-ium, 5-amino-9-(diethylamino)-, sulfate
• 5-amino-9-(diethylamino)-benzo(a)phenoxazin-7-iu sulfate
• Bis[5-amino-9-(diethylamino)benzo[a]phenoxazin-7-ium] sulphate
• Nile blue sulfate
• Benzo[a]phenoxazin-7-ium, 5-amino-9-(diethylamino)-, sulfate (2:1)
• 5H-Benzo(a)phenazoxazine, 9-(diethylamino)-5-imino-, sulfate (2:1)
• Bis(5-amino-9-(diethylamino)benzo(a)phenoxazin-7-ium) sulphate
• BENZO(a)PHENOXAZIN-7-IUM, 5-AMINO-9-(DIETHYLAMINO)-, SULFATE (2:1)
• 2C20H20N3O
• NSC 3250
• [9-(diethylamino)benzo[a]phenoxazin-5-ylidene]azanium sulfate
• F85549
• 5-Amino-9-(diethylamino)benzo[a]phenoxazin-7-ium sulfate
• NSC 34914
• A874391
• 3625-57-8
• Nile Blue A (C.I. 51180)
• NS00083376
• N-(5-Amino-9H-benzo[a]phenoxazin-9-ylidene)-N-ethylethanaminium sulfate
• Nile Blue A Solution
• Nile Blue A (sulfate)
• (5-aminobenzo[a]phenoxazin-9-ylidene)-diethylazanium;sulfate
• Nile Blue A, Dye content >=75 %
• NileBlueAsulfate
• Nile blue A (Technical Grade)
• MFCD00064529
• SCHEMBL4051129
• Nile Blue A, certified by the Biological Stain Commission
• AKOS024370855
• AMY22401
• AKOS027251080
• XZPFCLQILQGYED-UHFFFAOYSA-L
• DA-56181
• Dye content inverted exclamation markY75 %

• MDL： MFCD00064529
• Inchi： 1S/2C20H19N3O.H2O4S/c2*1-3-23(4-2)13-9-10-17-18(11-13)24-19-12-16(21)14-7-5-6-8-15(14)20(19)22-17;1-5(2,3)4/h2*5-12,21H,3-4H2,1-2H3;(H2,1,2,3,4)
• InChI Key： QIRDPEPUXNCOLD-UHFFFAOYSA-N
• SMILES： S(=O)(=O)([O-])[O-].O1C2C=C(C3C=CC=CC=3C=2N=C2C=C/C(/C=C12)=[N+](/CC)\CC)N.O1C2C=C(C3C=CC=CC=3C=2N=C2C=C/C(/C=C12)=[N+](/CC)\CC)N

Computed Properties

• Exact Mass: 732.27300
• Monoisotopic Mass: 353.12949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 53
• Rotatable Bond Count: 4
• Complexity: 687
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 190

Experimental Properties

• Color/Form: Uncertain
• Melting Point: >300 °C (dec.) (lit.)
• Boiling Point: 487.9ºC
• Flash Point: 248.8ºC
• Solubility: Soluble in water, ethanol
• Water Partition Coefficient: Soluble in ethanol, and water (50 g/L) at 25°C.
• PSA: 198.76000
• LogP: 7.86520
• Solubility: Uncertain
• λmax: 633 nm
• PH: 10.1(BLUE)-11.1(RED)
• Vapor Pressure: No data available

Nile Blue A sulfate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：DJ1931000
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：4°C, protect from light

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Nile Blue A sulfate

Nile Blue A Sulfate (CAS No. 3625-57-8): An Overview of Its Properties, Applications, and Recent Research

Nile Blue A Sulfate (CAS No. 3625-57-8) is a versatile and widely studied compound in the field of chemistry and biochemistry. This dye, also known as Nile Blue, has gained significant attention due to its unique optical properties and diverse applications in various scientific disciplines. In this comprehensive overview, we will delve into the chemical structure, physical properties, biological activities, and recent advancements in the research and application of Nile Blue A Sulfate.

Chemical Structure and Physical Properties

Nile Blue A Sulfate is a cationic dye with a complex molecular structure. Its chemical formula is C₃₀H₃₁N₂O₆S₂, and it has a molecular weight of approximately 571.67 g/mol. The compound is characterized by its deep blue color and strong fluorescence under ultraviolet (UV) light. The presence of the sulfate group imparts solubility in water, making it suitable for various aqueous-based applications.

The physical properties of Nile Blue A Sulfate include a melting point of around 280-285°C and a solubility in water of about 1 g/100 mL at 25°C. It is also soluble in ethanol and dimethyl sulfoxide (DMSO). The dye exhibits excellent stability under neutral and slightly acidic conditions but may degrade under strongly alkaline conditions.

Biological Activities and Applications

Nile Blue A Sulfate has been extensively studied for its biological activities, particularly in the fields of cell biology, neuroscience, and photodynamic therapy (PDT). One of its most notable applications is as a fluorescent probe for cellular imaging. The dye's strong fluorescence makes it an ideal marker for visualizing cellular structures and processes under a fluorescence microscope.

In neuroscience, Nile Blue A Sulfate has been used to stain neural tissues and study the morphology of neurons. Its ability to selectively bind to lipids and proteins in cell membranes allows researchers to visualize the intricate details of neural networks. Recent studies have also explored its potential as a neuroprotective agent due to its antioxidant properties.

In photodynamic therapy (PDT), Nile Blue A Sulfate acts as a photosensitizer, generating reactive oxygen species (ROS) upon exposure to light. This property has been harnessed for the treatment of various cancers and microbial infections. The selective accumulation of the dye in tumor cells enhances its therapeutic efficacy while minimizing damage to healthy tissues.

Recent Research Advancements

The ongoing research on Nile Blue A Sulfate continues to uncover new applications and mechanisms of action. One recent study published in the Journal of Photochemistry and Photobiology B: Biology investigated the use of Nile Blue A Sulfate in combination with near-infrared (NIR) light for targeted cancer therapy. The results demonstrated that the dye's ability to generate ROS under NIR light significantly enhanced the cytotoxic effects on cancer cells while sparing normal cells.

Another area of interest is the use of Nile Blue A Sulfate in drug delivery systems. Researchers at the University of California, Los Angeles (UCLA) have developed nanocarriers loaded with Nile Blue A Sulfate for targeted delivery to tumor sites. These nanocarriers improve the bioavailability and therapeutic index of the dye, making it more effective in clinical settings.

In addition to its therapeutic applications, Nile Blue A Sulfate has shown promise in environmental monitoring. Studies have demonstrated its potential as a sensitive indicator for detecting heavy metals and other pollutants in water samples. The dye's fluorescence intensity changes in response to these contaminants, providing a rapid and reliable method for environmental analysis.

Safety Considerations and Future Prospects

While Nile Blue A Sulfate offers numerous benefits, it is important to consider its safety profile. Like many dyes, it can be toxic at high concentrations, particularly when administered intravenously or orally. Therefore, appropriate handling and dosing guidelines should be followed to ensure safe use.

The future prospects for Nile Blue A Sulfate are promising. Ongoing research aims to optimize its properties for specific applications, such as developing more efficient photosensitizers for PDT or enhancing its stability under various conditions. Additionally, efforts are being made to explore new delivery methods that can further improve its therapeutic efficacy while minimizing side effects.

In conclusion, Nile Blue A Sulfate (CAS No. 3625-57-8) is a multifaceted compound with a wide range of applications in chemistry, biology, medicine, and environmental science. Its unique optical properties, biological activities, and recent advancements make it an invaluable tool for researchers across multiple disciplines. As research continues to evolve, we can expect even more innovative uses for this versatile dye.